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Cat. No.: B6253972
Get Quote
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CAS: 954414-26-7 | Molecular Scaffold for Medicinal Chemistry

Executive Summary

This technical guide provides an in-depth operational framework for the safe handling, storage,
and application of 2-fluoro-3-methyl-4-nitrophenol. As a Senior Application Scientist, | have
structured this document to move beyond generic safety data, focusing instead on the specific
risks associated with fluorinated nitro-cresols in drug discovery workflows—specifically their
role as intermediates in the synthesis of Rho-kinase (ROCK) inhibitors and other bioactive
small molecules.

Critical Notice: This compound possesses a unique substitution pattern (Fluorine at C2, Methyl
at C3, Nitro at C4) that influences both its chemical reactivity and toxicological profile. It must
be treated as a potent uncoupler of oxidative phosphorylation until proven otherwise.

Part 1: Chemical Identity & Physiochemical Profiling

Understanding the physical nature of this scaffold is the first step in risk mitigation. The
combination of the electron-withdrawing nitro group and the electronegative fluorine atom
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significantly increases the acidity of the phenolic proton compared to non-fluorinated cresols.

Parameter Technical Specification

Chemical Name 2-Fluoro-3-methyl-4-nitrophenol

4-nitro-3-methyl-2-fluorophenol; Phenol, 2-

Synonyms ]
fluoro-3-methyl-4-nitro-

CAS Number 954414-26-7
Molecular Formula C7HeFNO3
Molecular Weight 171.13 g/mol
Appearance Pale yellow to beige crystalline solid

. Soluble in DMSO, Methanol, DCM; Sparingly
Solubility

soluble in water

Acidity (Predicted pKa) ~6.5 — 7.2 (More acidic than 3-methyl-4-
cidi redicte a
Y P nitrophenol due to F-induction)

Partition Coeff.[1][2][3] (LogP) ~2.1 (Moderate lipophilicity; skin absorption risk)

Part 2: GHS Hazard Identification & Toxicology

The Mechanistic Risk: Nitro-phenolic compounds are classic uncouplers of oxidative
phosphorylation. They disrupt ATP synthesis in mitochondria by dissipating the proton gradient.
The addition of the fluorine atom at the ortho position (C2) increases lipophilicity, potentially
enhancing dermal absorption and blood-brain barrier penetration compared to standard
nitrophenols.

GHS Classification (OSHA HCS 2012 / EU CLP)
¢ Signal Word:WARNING
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Hazard Statement (H-

Hazard Class Category
Code)
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.
o H312: Harmful in contact with
Acute Toxicity (Dermal) Cat4 )
skin.
Acute Toxicity (Inhal.) Cat4 H332: Harmful if inhaled.
Skin Corrosion/Irrit. Cat 2 H315: Causes skin irritation.
] H319: Causes serious eye
Eye Damage/Irrit. Cat 2A S
irritation.[4][5]
) H335: May cause respiratory
STOT - Single Exp. Cat 3

irritation.[4][5]

Precautionary Strategy (P-Codes):
e P261: Avoid breathing dust/fume.[4][5]
e P280: Wear protective gloves/protective clothing/eye protection.[4][5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER if you feel unwell.

Part 3: Operational Protocols (Handling & Storage)

In a high-throughput synthesis lab, cross-contamination and degradation are the primary
operational risks.

1. Engineering Controls

o Primary Containment: All weighing and open-vessel manipulations must occur within a
certified Chemical Fume Hood or a Powder Containment Enclosure.

 Static Control: Nitro-aromatics can be shock-sensitive if dry and impure. Use anti-static
weighing boats and ground all equipment.

2. Personal Protective Equipment (PPE) Matrix
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» Hands:Double-gloving is mandatory.
o Inner Layer: Nitrile (minimum 0.11 mm).

o Quter Layer: Polychloroprene or "Silver Shield" laminate gloves are recommended for
prolonged contact, as nitro-compounds can permeate standard nitrile over time.

o Respiratory: If working outside a hood (not recommended), use a P95/P100 particulate
respirator with an organic vapor cartridge (OV/P100).

3. Storage & Stability

o Temperature: Store at 2-8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen. Phenolic oxidation leads to quinone formation
(darkening of the solid), which can act as a radical scavenger and inhibit subsequent
palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura).

» Incompatibility: Keep away from strong bases (forms unstable nitrophenolate salts), acid
chlorides, and reducing agents (hydrazine/metal hydrides) which can reduce the nitro group
exothermically.

Part 4: Emergency Response & Waste Management
Emergency Decision Logic

The following diagram outlines the immediate response protocol for exposure events.

1. Remove Clothing
_Dermal Contact 2. Wash w/ Soap & Water (15m)
(High Absorption Risk) 3. Do NOT use Ethanol

Eye Contact o 1. Rinse w/ Water (15m)

. q > 2. Remove Contacts
(Cmirsie PO 3. Consult Ophthalmologist

Seek Medical Attention

Exposure Event Identify Route

(Bring SDS)

Inhalation 1. Move to Fresh Air
(Mucosal Irritation) —>| 2. Oxygen if labored breathing
3. Monitor for delayed edema
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Figure 1: Immediate response workflow for exposure to fluorinated nitro-phenols. Note the
prohibition of ethanol for skin washing, as it enhances dermal absorption.

Waste Disposal

o Stream: Segregate into Halogenated Organic Waste.
e Destruction: High-temperature incineration equipped with a scrubber is required.

o Reasoning: Combustion generates Hydrogen Fluoride (HF) and Nitrogen Oxides (NOX).
Standard incineration without scrubbing will release corrosive HF gas.

Part 5: Synthesis & Application Context

This compound is rarely an end-product; it is a scaffold. Understanding its reactivity helps
predict safety risks during synthesis.

Common Synthetic Pathway: The compound is typically synthesized via the nitration of 2-
fluoro-3-methylphenol.

» Safety Note: Nitration of electron-rich phenols is highly exothermic. Temperature control
(<0°C) is critical to prevent "runaway" dinitration or oxidation, which can lead to unstable

mixtures.

Application in Drug Discovery: It is frequently used to synthesize Rho-kinase (ROCK) inhibitors
(e.g., for treating glaucoma or hypertension). The phenol group is often alkylated (ether
formation), or the nitro group is reduced to an aniline for amide coupling.
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Starting Material:
2-Fluoro-3-methylphenol

Exothermic!

Nitration
(HNO3 / H2S04, <0°C)

Regioselective

Target:
2-Fluoro-3-methyl-4-nitrophenol

H2/Pd-C Reduction

Downstream Application:
Reduction to Aniline ->
Amide Coupling (ROCK Inhibitors)

Click to download full resolution via product page

Figure 2: Synthetic utility and origin. The transformation from product to downstream aniline
requires careful hydrogenation safety controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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